Cas no 7695-70-7 (Salicylic Acid b-D-O-Glucuronide)

• Product Name: Salicylic Acid b-D-O-Glucuronide
• CAS No: 7695-70-7
• Molecular Formula: C₁₃H₁₄O₉
• Molecular Weight: 314.24486
• CID: 889900
• PubChem ID: 3084023

Salicylic Acid b-D-O-Glucuronide Properties

Names and Identifiers

• 2-carboxyphenyl beta-D-glucopyranosiduronic acid
• 1-Salicylate glucuronide
• Phenolic SA glucuronide
• Salicylphenolic glucuronide
• 1-salicylic acid glucuronide
• (2S,3S,4S,5R,6S)-6-(2-carboxyphenoxy)-3,4,5-trihydroxyoxane-2-carboxylic acid
• beta-D-Glucopyranosiduronic acid, 2-carboxyphenyl
• Salicylic Acid β-D-O-Glucuronide
• SALICYLIC ACID ?-D-O-GLUCURONIDE
• Salicylic Acid b-D-O-Glucuronide
• salicyl acyl glucuronide
• Salicylic Acid Glucuronide
• Salicylic acid phenol glucuronide
• Salicylic Glucuronide
• Salicyl glucuronide
• CHEMBL1371375
• 7695-70-7
• Salicylic Acid beta-D-O-Glucuronide
• Salicylic acid .beta.-D-O-glucuronide
• Salicyl phenolic glucuronide
• SALICYLIC ACID PHENOLIC D-GLUCURONIDE
• AKOS040755856
• PD150553
• CHEBI:73961
• .beta-D-Glucopyranosiduronic acid, 2-carboxyphenyl
• W-203760
• DTXSID20227737
• JSCWDKKMLIQCMR-CDHFTJPESA-N
• Salicylic Acid beta -D-O-Glucuronide
• Q27144282
• SCHEMBL21594800

• InChIKey： JSCWDKKMLIQCMR-CDHFTJPESA-N
• Inchi： InChI=1S/C13H14O9/c14-7-8(15)10(12(19)20)22-13(9(7)16)21-6-4-2-1-3-5(6)11(17)18/h1-4,7-10,13-16H,(H,17,18)(H,19,20)/t7-,8-,9+,10-,13+/m0/s1
• SMILES： c1ccc(c(c1)C(=O)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O

Computed Properties

• Exact Mass: 314.06400
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 314.064
• Heavy Atom Count: 22
• Complexity: 426
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 154A^2

Experimental Properties

• LogP: -1.34420
• PSA: 153.75000
• Boiling Point: 653.3±55.0 °C at 760 mmHg
• Melting Point: 131-133°C
• Vapor Pressure: 0.0±2.1 mmHg at 25°C
• Flash Point: 250.4±25.0 °C
• Solubility: Methanol (Slightly), water (Slightly)
• Density: 1.7±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides